Cas no 1363533-12-3 ((2E)-2-(1,3-benzothiazol-2-yl)-3-(4-fluorophenyl)prop-2-enenitrile)

• Product Name: (2E)-2-(1,3-benzothiazol-2-yl)-3-(4-fluorophenyl)prop-2-enenitrile
• CAS No: 1363533-12-3
• MF: C₁₆H₉FN₂S
• MW: 280.319465398788
• CID: 6372841
• PubChem ID: 5726724
• Update Time: 2025-11-01

(2E)-2-(1,3-benzothiazol-2-yl)-3-(4-fluorophenyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-(1,3-benzothiazol-2-yl)-3-(4-fluorophenyl)prop-2-enenitrile
• (E)-2-(1,3-benzothiazol-2-yl)-3-(4-fluorophenyl)prop-2-enenitrile
• 2-Benzothiazoleacetonitrile, α-[(4-fluorophenyl)methylene]-, (αE)-
• NSC-748502
• 1363533-12-3
• BDBM50450913
• (E)-2-(1,3-Benzothiazol-2-yl)-3-(4-fluorophenyl)acrylonitrile
• 188632-72-6
• AKOS000597971
• CHEMBL4214659
• (E)-2-(benzo[d]thiazol-2-yl)-3-(4-fluorophenyl)acrylonitrile
• NSC748502
• F1715-0061
• AB00097859-01
• Z44312048

• Inchi： 1S/C16H9FN2S/c17-13-7-5-11(6-8-13)9-12(10-18)16-19-14-3-1-2-4-15(14)20-16/h1-9H/b12-9+
• InChI Key： FOZUSBHYTRVVMA-FMIVXFBMSA-N
• SMILES： C(#N)/C(/C1=NC2=CC=CC=C2S1)=C\C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 280.04704763g/mol
• Monoisotopic Mass: 280.04704763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.354±0.06 g/cm3(Predicted)
• Boiling Point: 440.2±55.0 °C(Predicted)
• pka: -0.14±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on (2E)-2-(1,3-benzothiazol-2-yl)-3-(4-fluorophenyl)prop-2-enenitrile

The Compound CAS No. 1363533-12-3: A Comprehensive Overview of (2E)-2-(1,3-benzothiazol-2-yl)-3-(4-fluorophenyl)prop-2-enenitrile

The compound with CAS No. 1363533-12-3, commonly referred to as (2E)-2-(1,3-benzothiazol-2-yl)-3-(4-fluorophenyl)prop-2-enenitrile, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiazole moiety, a fluorophenyl group, and a propenenitrile unit. The combination of these functional groups imparts distinctive electronic and optical properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound in advanced materials development. For instance, researchers have explored its role in the synthesis of novel light-emitting materials and semiconducting polymers. The benzothiazole core is known for its strong electron-withdrawing properties, which enhance the stability and efficiency of such materials. Additionally, the presence of the fluorophenyl group introduces steric hindrance and improves the molecule's solubility in organic solvents, making it suitable for solution-processing techniques commonly used in electronics manufacturing.

One of the most promising applications of this compound lies in its use as a building block for organic light-emitting diodes (OLEDs). The propenenitrile unit contributes to the conjugation length of the molecule, enhancing its ability to emit light at specific wavelengths. Recent advancements in OLED technology have leveraged this property to develop more efficient and longer-lasting displays. Furthermore, the compound's ability to form stable aggregates has been exploited in the creation of self-assembled monolayers, which are critical components in nanotechnology and surface engineering.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of transition metal catalysts has significantly improved the yield and purity of the product. Researchers have also explored alternative synthetic routes using microwave-assisted synthesis and continuous-flow reactors to enhance scalability and reduce production costs.

From a structural perspective, the molecule's geometry plays a crucial role in its electronic behavior. The (E)-configuration of the double bond ensures optimal conjugation between the aromatic rings and the nitrile group. This arrangement not only stabilizes the molecule but also enhances its photochemical properties, making it an ideal candidate for applications in photovoltaics and nonlinear optics.

Recent studies have also focused on understanding the compound's interaction with biological systems. Preliminary experiments suggest that it exhibits moderate cytotoxicity against certain cancer cell lines, indicating potential applications in drug delivery systems. However, further research is required to fully explore its pharmacokinetic properties and toxicity profile.

In conclusion, CAS No. 1363533-12-3 represents a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and material science, positions it as a key player in future technological innovations.